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Compound of Interest

Compound Name: AQ-RA 741

Cat. No.: B1666070 Get Quote

Essential Safety and Handling Guide for AQ-RA
741
This document provides crucial safety and logistical information for the handling, storage, and

disposal of AQ-RA 741, a high-affinity selective muscarinic M2 receptor antagonist. As this

compound is intended for laboratory research use only, all personnel must adhere to strict

safety protocols to mitigate potential risks.[1] The information presented here is based on

general best practices for handling potent, uncharacterized research chemicals and should be

supplemented by a comprehensive, supplier-provided Safety Data Sheet (SDS) before any

work begins.

Compound Data and Properties
While detailed toxicological data for AQ-RA 741 is not readily available in the public domain, its

known physical and chemical properties are summarized below. It is imperative to treat this

compound as potentially hazardous due to its potent biological activity.
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Property Data Source

Chemical Name

11-[[4-[4-

(Diethylamino)butyl]-1-

piperidinyl]acetyl]-5,11-

dihydro-6H-pyrido[2,3-b][2]

[3]benzodiazepin-6-one

Not Applicable

Molecular Formula C27H37N5O2 Not Applicable

Molecular Weight 463.62 g/mol Not Applicable

Appearance
Solid powder (Appearance

may vary by batch)
Not Applicable

Solubility

Soluble in 1eq. HCl (100 mM),

DMSO (100 mM), and ethanol

(100 mM)

Not Applicable

Storage Conditions

Store at room temperature.

Keep container tightly sealed

in a dry, well-ventilated place.

Not Applicable

Purity ≥98% (HPLC) Not Applicable

Toxicological Hazards

Data not available. Treat as a

potent and hazardous

compound. Avoid all direct

contact and inhalation.

Not Applicable

First Aid Measures

Data not available. In case of

exposure, follow standard

laboratory emergency

procedures and seek

immediate medical attention.

Not Applicable

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory when handling AQ-RA 741 to prevent exposure

through inhalation, ingestion, or skin contact.[1]
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PPE Type Specification

Hand Protection

Chemical-resistant gloves (e.g., nitrile). Inspect

for tears or holes before use and change

immediately if contaminated.

Eye/Face Protection

Safety glasses with side shields or safety

goggles are required. A face shield may be

necessary for splash hazards.

Skin and Body
A laboratory coat must be worn at all times.

Ensure it is fully buttoned.

Respiratory

All handling of powdered AQ-RA 741 must be

conducted in a certified chemical fume hood to

prevent inhalation of dust.

Operational and Disposal Plans
A systematic approach to the handling and disposal of AQ-RA 741 is essential for maintaining

a safe laboratory environment.[1][4]

3.1. Receiving and Storage

Upon receipt, inspect the container for any damage.

Log the compound into the chemical inventory, noting the date of receipt.

Store in a designated, well-ventilated, and secure area away from incompatible materials.

Ensure the storage area is clearly labeled with the compound's identity and hazard warnings.

3.2. Handling and Experimental Use

Preparation: Before handling, ensure all necessary PPE is worn correctly and the chemical

fume hood is operational.

Weighing: Weigh the powdered compound within the fume hood. Use a dedicated spatula

and weighing paper.
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Solution Preparation: Prepare solutions within the fume hood. Add the solvent to the powder

slowly to avoid splashing.

Labeling: Clearly label all solutions with the compound name, concentration, solvent, and

date of preparation.

Post-Handling: After use, decontaminate all surfaces and equipment. Wash hands

thoroughly.

3.3. Waste Disposal Plan

Solid Waste: Collect all solid waste contaminated with AQ-RA 741 (e.g., weighing paper,

gloves, pipette tips) in a dedicated, sealed, and clearly labeled hazardous waste container.

Liquid Waste: Collect all liquid waste containing AQ-RA 741 in a separate, sealed, and

labeled hazardous waste container.

Disposal: All waste must be disposed of through the institution's environmental health and

safety (EHS) office in accordance with local, state, and federal regulations. Never dispose of

this compound down the drain.

Emergency Procedures
In the event of an accidental exposure or spill, immediate and appropriate action is critical.
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Emergency Situation Procedural Steps

Skin Contact

1. Immediately flush the affected area with

copious amounts of water for at least 15

minutes. 2. Remove contaminated clothing. 3.

Seek immediate medical attention.

Eye Contact

1. Immediately flush eyes with a gentle stream

of water for at least 15 minutes, holding the

eyelids open. 2. Seek immediate medical

attention.

Inhalation

1. Move the individual to fresh air immediately.

2. If breathing is difficult, administer oxygen. 3.

Seek immediate medical attention.

Ingestion

1. Do not induce vomiting. 2. If the person is

conscious, rinse their mouth with water. 3. Seek

immediate medical attention.

Chemical Spill

1. Evacuate the immediate area. 2. Alert nearby

personnel and the laboratory supervisor. 3. If the

spill is large or you are not trained to handle it,

contact the EHS office. 4. For small spills, wear

appropriate PPE, cover the spill with an

absorbent material, and clean the area with a

suitable decontaminating agent. Collect all

cleanup materials in a sealed hazardous waste

container.

Workflow for Safe Handling of AQ-RA 741
The following diagram illustrates the logical workflow for the safe handling of AQ-RA 741, from

receipt to disposal.
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Caption: Workflow for the safe handling of AQ-RA 741.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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